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Compound of Interest

Compound Name:
[(1H-indol-5-yl)methyl](propan-2-

yl)amine

CAS No.: 1205-20-5

Cat. No.: B1531099

Get Quote

Status: Active | Topic: Bioavailability & Stability | Audience: R&D Professionals

System Overview: The Molecule
Compound: (1H-indol-5-yl)methylamine[1][2]

CAS: 81881-74-5[1]

Physicochemical Profile:

Core: Indole (electron-rich, prone to oxidation).

Functional Group: Primary amine (Basic, pKa

9.6).

Solubility: Moderate in water (salt-dependent); high in DMSO/Ethanol.
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Primary Failure Modes: Oxidative polymerization, rapid MAO-mediated metabolism, poor

BBB permeability (due to ionization at pH 7.4).

Module 1: Chemical Stability & Formulation
User Report [Ticket #STB-01]:"My stock solution in PBS turned from clear to dark brown within

4 hours. HPLC shows multiple new peaks."

Diagnosis: Indole-Mediated Oxidative Polymerization
Like serotonin and tryptamine, the indole core of (1H-indol-5-yl)methylamine is highly

susceptible to autoxidation, particularly in basic or neutral aqueous solutions exposed to light

and oxygen. The primary amine can also facilitate radical formation, leading to melanin-like

oligomers.

Troubleshooting & Resolution
Parameter Standard Protocol (Risk)

Optimized Protocol

(Solution)

Solvent pH pH 7.4 (PBS)

pH 4.5 - 5.5 (Acetate or Citrate

Buffer). Indoles are more

stable in acidic environments.

Antioxidants None

Add 0.1% w/v Ascorbic Acid or

Sodium Metabisulfite. Acts as

a radical scavenger.

Atmosphere Ambient Air

Argon/Nitrogen Purge.

Displace dissolved oxygen

before sealing vials.

Light Benchtop exposure

Amber Glass Vials. Strict

protection from UV/Visible

light.

Actionable Step: If in vivo injection is required, prepare the solution immediately prior to dosing

(ex tempore) using degassed saline containing 0.05% ascorbic acid.
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Module 2: Metabolic Stability (Clearance)
User Report [Ticket #PK-02]:"IV administration in rats shows rapid plasma clearance (

min). Microsomal stability data indicates high intrinsic clearance."

Diagnosis: Oxidative Deamination by Monoamine
Oxidases (MAO)
(1H-indol-5-yl)methylamine is a primary amine attached to an aromatic ring, making it a prime

substrate for Monoamine Oxidase (MAO-A and MAO-B).[3] The enzyme converts the amine

into an aldehyde, which is rapidly oxidized to the corresponding carboxylic acid (5-

indolecarboxylic acid derivative), rendering the molecule inactive for amine-dependent targets.
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Figure 1: The primary metabolic sink is the conversion of the amine to an inactive acid via MAO

and Aldehyde Dehydrogenase (ALDH).

Troubleshooting & Resolution
Chemical Modification (Deuteration):

Strategy: Replace the hydrogen atoms on the methylene group (

) with deuterium (

).
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Rationale: The Carbon-Deuterium bond is stronger than the Carbon-Hydrogen bond. This

induces a Kinetic Isotope Effect (KIE), slowing down the rate-limiting step of MAO-

mediated bond cleavage without altering binding affinity.

Co-administration:

Strategy: Pre-treat with a selective MAO inhibitor.

Protocol: Administer Selegiline (MAO-B inhibitor) or Clorgyline (MAO-A inhibitor) 30

minutes prior to dosing to determine which isoform drives clearance.

Module 3: Permeability & CNS Delivery
User Report [Ticket #BBB-03]:"Target is a CNS receptor. Plasma levels are adequate, but brain

homogenate shows zero drug concentration."

Diagnosis: Blood-Brain Barrier (BBB) Exclusion
At physiological pH (7.4), the primary amine (pKa ~9.6) is

protonated. The resulting cation (

) cannot passively diffuse across the lipophilic endothelial membranes of the BBB. Unless the
molecule is a substrate for a specific transporter (e.g., SERT or OCT), it will be excluded.

Troubleshooting & Resolution
To force CNS entry, you must mask the charge or utilize a carrier system.

Solution A: Lipid Nanoparticle (LNP) Encapsulation
Encapsulating the hydrophilic cation in a lipid shell allows the particle to fuse with endothelial

membranes or utilize ApoE-mediated transport.

Protocol: LNP Formulation (Microfluidic Mixing)

Aqueous Phase: Dissolve (1H-indol-5-yl)methylamine HCl in 25mM Acetate Buffer (pH 4.0).

Organic Phase: Dissolve lipids in Ethanol.
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Ionizable Lipid (e.g., DLin-MC3-DMA): 50 mol%

Helper Lipid (DSPC): 10 mol%[4]

Cholesterol:[5] 38.5 mol%

PEG-Lipid: 1.5 mol%

Mixing: Combine phases at a 3:1 (Aqueous:Ethanol) flow rate ratio using a microfluidic mixer

(e.g., NanoAssemblr).

Dialysis: Dialyze against PBS (pH 7.4) for 12 hours to remove ethanol and neutralize the

external pH.

Solution B: Prodrug Strategy (Carbamate)
Synthesize a lipophilic carbamate prodrug to mask the amine.

Structure: N-((1H-indol-5-yl)methyl)carbamate.

Mechanism: The carbamate is lipophilic, crossing the BBB via passive diffusion. Once in the

brain, endogenous esterases/amidases cleave the carbamate, releasing the active amine.

Decision Logic for Delivery
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Figure 2: Decision tree for overcoming BBB impermeability of cationic indole-amines.

Summary of Key Parameters
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Parameter Value / Condition Note

pKa (Amine) ~9.6
Protonated at physiological

pH.

LogP (Octanol/Water) ~1.2 (Neutral)
Drops significantly when

ionized.

Metabolic Liability High (MAO)
Requires inhibition or

deuteration.

Storage -20°C, Argon, Dark
Prevent oxidative

polymerization.

Formulation Acidic Buffer + Antioxidant Ascorbic acid is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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